Cas no 1285512-77-7 (N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1285512-77-7
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 6007522
• PubChem ID: 5885103
• Update Time: 2025-06-14

N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• (Z)-3-(5-methylthiophen-2-yl)-N-(1-(p-tolyl)ethylidene)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(5-methyl-2-thienyl)-, (2Z)-2-[1-(4-methylphenyl)ethylidene]hydrazide
• 1285512-77-7
• (Z)-3-(5-methylthiophen-2-yl)-N'-(1-(p-tolyl)ethylidene)-1H-pyrazole-5-carbohydrazide
• N-[(Z)-1-(4-methylphenyl)ethylideneamino]-5-(5-methylthiophen-2-yl)-1H-pyrazole-3-carboxamide
• SR-01000109431-1
• N'-[(1Z)-1-(4-methylphenyl)ethylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• AKOS001618638
• F1092-2064
• SR-01000109431

• Inchi： 1S/C18H18N4OS/c1-11-4-7-14(8-5-11)13(3)19-22-18(23)16-10-15(20-21-16)17-9-6-12(2)24-17/h4-10H,1-3H3,(H,20,21)(H,22,23)/b19-13-
• InChI Key： QAGYGVFONLLDNP-UYRXBGFRSA-N
• SMILES： N1C(C2SC(C)=CC=2)=CC(C(N/N=C(\C2=CC=C(C)C=C2)/C)=O)=N1

Computed Properties

• Exact Mass: 338.12013238g/mol
• Monoisotopic Mass: 338.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 10.83±0.10(Predicted)

Additional information on N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS: 1285512-77-7)

In recent years, the compound N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS: 1285512-77-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This hydrazide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The unique structural features of this compound, including the presence of a pyrazole ring and a thiophene moiety, contribute to its biological activity and make it a valuable candidate for further research.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, highlighting its inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). The researchers employed a combination of in vitro and in vivo assays to demonstrate the compound's efficacy in reducing inflammation and its potential as a lead molecule for the development of new anti-inflammatory drugs. The study also reported a favorable safety profile, with minimal cytotoxicity observed in normal cell lines.

Another significant development involves the investigation of this compound's anticancer properties. Research conducted at a leading pharmaceutical institute revealed that N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide exhibits potent activity against several cancer cell lines, including breast, lung, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK/ERK cascades. These findings suggest that the compound could serve as a promising scaffold for the design of targeted cancer therapies.

In addition to its therapeutic potential, recent studies have also focused on optimizing the pharmacokinetic properties of this compound. A team of researchers developed a series of analogs with improved solubility and bioavailability, addressing some of the limitations associated with the parent molecule. These modifications have led to enhanced drug-like properties, paving the way for further preclinical development.

Overall, the growing body of research on N'-(1Z)-1-(4-methylphenyl)ethylidene-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide underscores its potential as a versatile and valuable compound in the field of medicinal chemistry. Future studies are expected to explore its applications in other therapeutic areas and to further elucidate its mechanisms of action, ultimately contributing to the development of novel and effective treatments for a range of diseases.